5-(4-bromophenyl)-2-(cyclopentylthio)-1-(furan-2-ylmethyl)-1H-imidazole

• IUPAC Name: 5-(4-bromophenyl)-2-cyclopentylsulfanyl-1-(furan-2-ylmethyl)imidazole
• InChI: InChI=1S/C19H19BrN2OS/c20-15-9-7-14(8-10-15)18-12-21-19(24-17-5-1-2-6-17)22(18)13-16-4-3-11-23-16/h3-4,7-12,17H,1-2,5-6,13H2
• InChI Key: XJSCLKIDIXSSJB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SC2=NC=C(N2CC3=CC=CO3)C4=CC=C(C=C4)Br
• Molecular Formula: C19H19BrN2OS
• Molecular Weight: 403.3 g/mol

Description

5-(4-bromophenyl)-2-(cyclopentylthio)-1-(furan-2-ylmethyl)-1H-imidazole, also known as BPTF inhibitor, is a chemical compound used in scientific research. It is a potent inhibitor of the protein bromodomain PHD finger transcription factor (BPTF), which plays a crucial role in gene regulation.

Scientific Research Applications

Antiprotozoal Agents

Imidazole derivatives have been investigated for their potential as antiprotozoal agents. A study involving the synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines showcased strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, suggesting potential applications in treating diseases caused by these protozoa (Ismail et al., 2004).

Antimicrobial Activity

Research on 3-(halogenated phenyl)-5-acyloxymethyl-2,5-dihydrofuran-2-ones, including compounds with a 4-bromophenyl derivative, demonstrated broad-spectrum in vitro activity against yeasts and molds, particularly Aspergillus species and fluconazole-resistant yeast isolates. This highlights the potential of such compounds as novel antimicrobial agents, especially against opportunistic fungi pathogenic to humans (Buchta et al., 2004).

Anticancer Research

Imidazo[2,1-b][1,3,4]-thiadiazole derivatives, including those with bromophenyl groups, have been synthesized and evaluated for their anticancer properties. Some compounds showed promising anticancer activities, especially against leukemic cancer cell lines, indicating the potential of these derivatives in cancer treatment research (Noolvi et al., 2011).

Drug Design and Synthesis

The synthesis of imidazole derivatives, including those with bromophenyl components, plays a crucial role in the development of new drugs. For example, a study on the synthesis and biological evaluation of substituted 2-alkylthio-1,5-diarylimidazoles as selective COX-2 inhibitors showed that compounds like 1-(4-bromophenyl)-5-(4-methylsulfonylphenyl)-2-methylthioimidazole exhibited potent and selective COX-2 inhibition, underlining the significance of such compounds in creating new anti-inflammatory drugs (Navidpour et al., 2007).